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Compound of Interest

O-Ethylhydroxylamine
Compound Name:
hydrochloride

Cat. No. 81209043

For Researchers, Scientists, and Drug Development Professionals

Introduction

O-Ethylhydroxylamine hydrochloride (CAS No. 3332-29-4) is a versatile and highly reactive
synthetic building block with significant applications in both pharmaceutical and agrochemical
research and development. Its utility stems from the presence of the reactive O-
ethylhydroxylamino group, which readily participates in a variety of chemical transformations,
most notably the formation of oximes and oxime ethers from carbonyl compounds. This
comprehensive technical guide provides an in-depth overview of the core applications of O-
Ethylhydroxylamine hydrochloride, complete with experimental protocols, quantitative data,
and visual representations of key chemical and biological pathways.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of O-Ethylhydroxylamine
hydrochloride is essential for its effective use in research.
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Property Value Reference
Molecular Formula C2HsCINO [1]
Molecular Weight 97.54 g/mol [1]
Appearance White to off-white crystalline 2]
solid
Melting Point 128-132 °C [2]
Solubility Soluble in water and ethanol [2]
Purity Typically >98% [2]

Core Applications in Organic Synthesis: Oxime and
Oxime Ether Formation

The primary application of O-Ethylhydroxylamine hydrochloride in organic synthesis is its
reaction with aldehydes and ketones to form stable O-ethyl oximes. This transformation is
crucial for the synthesis of a wide array of biologically active molecules.

General Reaction Scheme
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O-Ethylhydroxylamine Aldehyde or Ketone Base
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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